5-Bromo-N-(2-methoxy-4-methylsulfanylbutyl)pyridine-3-carboxamide

• IUPAC Name: 5-bromo-N-(2-methoxy-4-methylsulfanylbutyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H17BrN2O2S/c1-17-11(3-4-18-2)8-15-12(16)9-5-10(13)7-14-6-9/h5-7,11H,3-4,8H2,1-2H3,(H,15,16)
• InChI Key: UQCXLQRVKUZHFA-UHFFFAOYSA-N
• Canonical SMILES: COC(CCSC)CNC(=O)C1=CC(=CN=C1)Br
• Molecular Formula: C12H17BrN2O2S
• Molecular Weight: 333.25 g/mol

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Molecular Structure Analysis

The molecular structure of a similar compound, “5-Bromo-N-methylpyridine-2-carboxamide”, has been analyzed using techniques such as X-ray diffraction, electronic circular dichroism (ECD), optical rotation (OR), and quantum chemical calculations.

Chemical Reactions Analysis

The chemical reactions involving pyridine derivatives can be quite diverse. For instance, free radical reactions have been observed with N-bromosuccinimide (NBS), leading to bromination at the benzylic position.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For instance, “5-Bromo-2-methoxybenzenesulfonamide” has a molecular weight of 266.112 Da and a mono-isotopic mass of 264.940826 Da.

Safety And Hazards

The safety and hazards associated with a compound also depend on its specific structure. For a similar compound, “5-Bromo-N-(4-methoxybenzyl)picolinamide”, it is recommended to wear suitable personal protective equipment and to avoid allowing the material to enter drains or water courses.